Cas no 2359012-44-3 (4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole)

• Product Name: 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole
• CAS No: 2359012-44-3
• MF: C₁₀H₆F₄N₂
• MW: 230.161655902863
• CID: 6305148
• PubChem ID: 165598271
• Update Time: 2025-05-22

4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole
• EN300-1941796
• 4-[3-fluoro-4-(trifluoromethyl)phenyl]-1H-pyrazole
• 2359012-44-3

• Inchi： 1S/C10H6F4N2/c11-9-3-6(7-4-15-16-5-7)1-2-8(9)10(12,13)14/h1-5H,(H,15,16)
• InChI Key： CGUNZPIHPDBHCG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)C1C=NNC=1

Computed Properties

• Exact Mass: 230.04671085g/mol
• Monoisotopic Mass: 230.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole

Introduction to 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2359012-44-3)

The compound 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole, with the CAS number 2359012-44-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a fluorinated aromatic substituent. The presence of both fluorine and trifluoromethyl groups introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The pyrazole moiety is known for its ability to interact with protein targets, while the fluorinated substituent enhances the molecule's lipophilicity and bioavailability. Researchers have demonstrated that 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole can serve as a versatile scaffold for designing small-molecule inhibitors with high potency and selectivity.

In addition to its role in medicinal chemistry, this compound has also been explored in materials science for its potential as a building block in advanced materials. The trifluoromethyl group contributes to the molecule's stability under harsh conditions, making it suitable for applications in high-performance polymers and coatings. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, further enhancing its utility in industrial settings.

One of the most intriguing aspects of 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole is its ability to undergo various chemical transformations while retaining its core structure. This property has been exploited in the development of novel synthetic pathways, which have been detailed in recent publications. For instance, researchers have successfully employed this compound as an intermediate in the synthesis of complex heterocyclic compounds, showcasing its versatility in organic synthesis.

The latest research on this compound has also focused on its environmental impact and sustainability. Scientists are investigating methods to reduce waste and improve the efficiency of its production processes. These efforts align with the growing demand for green chemistry practices in the pharmaceutical and chemical industries.

In conclusion, 4-3-fluoro-4-(trifluoromethyl)phenyl-1H-pyrazole (CAS No. 2359012-44-3) is a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations.